Cas no 2375269-64-8 (Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate;hydrochloride)

• Product Name: Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate;hydrochloride
• CAS No: 2375269-64-8
• MF: C₁₀H₂₀ClNO₄
• MW: 253.72310256958
• CID: 5355936
• Update Time: 2025-06-08

Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate;hydrochloride
• Z3779832099
• propan-2-yl 2-hydroxy-3-(morpholin-4-yl)propanoate hydrochloride

• Inchi： 1S/C10H19NO4.ClH/c1-8(2)15-10(13)9(12)7-11-3-5-14-6-4-11;/h8-9,12H,3-7H2,1-2H3;1H
• InChI Key： IIYWLHFJDDLYMO-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC(C(=O)OC(C)C)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Topological Polar Surface Area: 59

Additional information on Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate;hydrochloride

Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate Hydrochloride: A Comprehensive Overview

Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate hydrochloride (CAS No. 2375269648) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, often referred to as Morpholine derivative, has garnered attention due to its unique structural properties and potential therapeutic applications. The molecule consists of a morpholine ring attached to a propanoate group, with a hydroxyl group and a propanol substituent, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of morpholine derivatives in drug design, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The morpholine ring is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and reducing toxicity. This makes Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate hydrochloride an ideal candidate for exploring novel therapeutic interventions.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the morpholine derivative followed by esterification and hydrochloride salt formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), has been instrumental in ensuring the quality and consistency of the final product.

In terms of pharmacological activity, Propan-2-yl 2-hydroxy-3-morpholin-4-ylpropanoate hydrochloride has shown promising results in preclinical studies. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its neuroprotective effects have been evaluated in animal models of neurodegenerative diseases, with encouraging outcomes reported.

The structural versatility of this compound also makes it a valuable tool in combinatorial chemistry and high-throughput screening. Its ability to form stable complexes with various biomolecules has led to its use in drug discovery programs targeting a wide range of diseases, including cancer, cardiovascular disorders, and infectious diseases. The incorporation of morpholine derivatives into drug design strategies has been particularly effective in improving the pharmacodynamic properties of candidate molecules.

From an environmental perspective, the synthesis and application of Propan-2-yl 2-hydroxy-3-morpholin-4-yli propanoate hydrochloride must adhere to strict safety and sustainability guidelines. Researchers are actively exploring greener synthesis methods to minimize waste and reduce the environmental footprint associated with its production. These efforts align with global initiatives aimed at promoting sustainable chemistry practices across industries.

In conclusion, Propan - 2 - yl 2 - hydroxy - 3 - morpholin - 4 - yl propanoate hydrochloride (CAS No. 2375269648) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising pharmacological profile, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new applications and optimizations for this compound, its role in advancing healthcare solutions is expected to grow significantly.